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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724 Get Quote

Physical Properties of 2,3-Diethylaniline: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the boiling and melting

points, of 2,3-Diethylaniline. Extensive searches of publicly available chemical databases and

supplier information did not yield specific experimental values for the boiling and melting points

of 2,3-Diethylaniline. This suggests that these properties have not been widely determined or

published.

However, to provide a useful reference for researchers, this guide includes the physical

properties of closely related isomers, 2,6-Diethylaniline and N,N-Diethylaniline. This

comparative data can offer an estimation of the expected physical properties of 2,3-
Diethylaniline. Additionally, detailed experimental protocols for the determination of boiling and

melting points are provided.

Quantitative Data Summary
The following table summarizes the available physical property data for 2,3-Diethylaniline and

its isomers.
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Compound CAS Number
Molecular
Formula

Boiling Point
(°C)

Melting Point
(°C)

2,3-Diethylaniline 170099-08-8 C₁₀H₁₅N
Data not

available

Data not

available

2,6-Diethylaniline 579-66-8 C₁₀H₁₅N
243 °C (lit.)[1][2]

[3]
3-4 °C[1][4]

N,N-

Diethylaniline
91-66-7 C₁₀H₁₅N

217 °C (lit.)[5][6]

[7]
-38 °C (lit.)[6][7]

Experimental Protocols
The following are detailed methodologies for the experimental determination of boiling and

melting points, which would be applicable to 2,3-Diethylaniline.

Boiling Point Determination (Micro-reflux method)
This method is suitable for small quantities of a liquid sample and provides an accurate boiling

point at a given pressure.

Apparatus:

Small test tube

Thermometer (calibrated)

Heating mantle or oil bath

Magnetic stirrer and stir bar

Clamps and stand

Procedure:

Place a small volume (approximately 0.5-1 mL) of the liquid sample (e.g., 2,3-
Diethylaniline) into a clean, dry test tube along with a small magnetic stir bar.
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Clamp the test tube securely in the heating mantle or oil bath.

Position a calibrated thermometer so that the bulb is suspended in the vapor phase above

the liquid surface, ensuring it does not touch the sides of the test tube. The bottom of the

thermometer bulb should be approximately 1 cm above the liquid.

Begin gently heating the sample while stirring to ensure even heat distribution.

Observe the sample as it begins to boil and a ring of condensing vapor (reflux ring) becomes

visible on the walls of the test tube.

Adjust the heating so that the reflux ring is stable and maintained just above the

thermometer bulb.

The temperature at which the vapor temperature remains constant is recorded as the boiling

point of the liquid.

It is crucial to record the atmospheric pressure at the time of the measurement, as the boiling

point is pressure-dependent.

Melting Point Determination (Capillary Method)
This is a standard and accurate method for determining the melting point of a solid organic

compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:
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Ensure the sample of the organic compound (e.g., solidified 2,3-Diethylaniline) is pure and

dry. If necessary, purify the compound by recrystallization.

Grind a small amount of the solid sample into a fine powder using a mortar and pestle.

Pack the powdered sample into the sealed end of a capillary tube to a height of 2-3 mm by

tapping the tube gently on a hard surface.

Place the capillary tube into the sample holder of the melting point apparatus.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has melted into a clear liquid.

For a pure substance, the melting range should be narrow (typically within 1-2 °C).

Logical Workflow Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a new or uncharacterized chemical compound like 2,3-Diethylaniline.

Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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